Cas no 893736-29-3 (3'-(Benzyloxy)[1,1'-biphenyl]-3-carboxylic acid)

• Product Name: 3'-(Benzyloxy)[1,1'-biphenyl]-3-carboxylic acid
• CAS No: 893736-29-3
• MF: C₂₀H₁₆O₃
• MW: 304.339245796204
• MDL: MFCD06802257
• CID: 2811708
• Update Time: 2025-10-23

3'-(Benzyloxy)[1,1'-biphenyl]-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-(3-Benzyloxyphenyl)benzoic acid
• 3'-(Benzyloxy)[1,1'-biphenyl]-3-carboxylic acid
• 3'-(Benzyloxy)-[1,1'-biphenyl]-3-carboxylic acid
• 3-(3-phenylmethoxyphenyl)benzoic acid
• BB 0223308

• MDL： MFCD06802257
• Inchi： 1S/C20H16O3/c21-20(22)18-10-4-8-16(12-18)17-9-5-11-19(13-17)23-14-15-6-2-1-3-7-15/h1-13H,14H2,(H,21,22)
• InChI Key： JXSNFJQKKLOTRI-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=CC=1)C1=CC=CC(=C1)C1C=CC=C(C(=O)O)C=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 375
• XLogP3: 4.5
• Topological Polar Surface Area: 46.5

Additional information on 3'-(Benzyloxy)[1,1'-biphenyl]-3-carboxylic acid

Introduction to 3'-(Benzyloxy)[1,1'-biphenyl]-3-carboxylic acid (CAS No. 893736-29-3) and Its Emerging Applications in Chemical Biology

3'-(Benzyloxy)[1,1'-biphenyl]-3-carboxylic acid, identified by the Chemical Abstracts Service registry number 893736-29-3, is a structurally intriguing compound that has garnered significant attention in the field of chemical biology due to its unique pharmacophoric features. This biphenyl derivative, featuring a benzyloxy substituent at the 3' position and a carboxylic acid moiety at the 3-position, presents a promising scaffold for the development of novel bioactive molecules. The compound's dual functionality—combining aromatic stability with polar interactions—makes it particularly valuable for designing molecules that interact with biological targets in sophisticated ways.

The biphenyl core is a well-documented motif in medicinal chemistry, renowned for its ability to enhance binding affinity and metabolic stability in drug candidates. The presence of two aromatic rings creates a rigid, planar structure that can effectively occupy binding pockets in proteins, while the benzyloxy group introduces hydrophobicity and potential hydrogen bonding capabilities. This combination has been leveraged in the design of kinase inhibitors, G-protein coupled receptor (GPCR) modulators, and other therapeutic agents where precise spatial orientation of functional groups is critical.

The carboxylic acid moiety at the 3-position of the biphenyl ring further extends the compound's versatility. Carboxylic acids are versatile pharmacophores that can participate in hydrogen bonding, salt formation, and covalent bond interactions, making them indispensable in drug design. In recent years, carboxylic acid-containing compounds have been extensively studied for their roles in modulating enzyme activity and receptor binding. For instance, derivatives of this class have shown promise in inhibiting proteases and kinases involved in cancer progression, inflammation, and infectious diseases.

Recent advancements in computational chemistry and high-throughput screening have enabled researchers to explore the potential of 3'-(Benzyloxy)[1,1'-biphenyl]-3-carboxylic acid more systematically. Molecular docking studies have revealed that this compound can effectively bind to active sites of various therapeutic targets, including protein kinases and transcription factors. Notably, its biphenyl scaffold allows for optimal positioning within the binding clefts of these targets, while the benzyloxy and carboxylic acid groups engage in critical interactions that enhance affinity.

In vitro studies have demonstrated that derivatives of this compound exhibit inhibitory activity against several key enzymes implicated in human diseases. For example, modifications to the benzyloxy group have led to compounds with potent activity against cyclin-dependent kinases (CDKs), which are critical regulators of cell cycle progression. Similarly, structural analogs have shown promise as inhibitors of Janus kinases (JAKs), which play a central role in inflammatory signaling pathways. These findings underscore the potential of 3'-(Benzyloxy)[1,1'-biphenyl]-3-carboxylic acid as a lead compound for further medicinal chemistry optimization.

The integration of machine learning and artificial intelligence into drug discovery has further accelerated the exploration of this compound's therapeutic potential. Predictive models have been developed to identify optimal substitutions on the biphenyl core that could enhance binding affinity and selectivity. These models leverage large datasets of experimentally validated bioactive compounds to suggest structural modifications that could improve pharmacokinetic properties and reduce off-target effects.

Preclinical studies have begun to investigate the biological activity of 3'-(Benzyloxy)[1,1'-biphenyl]-3-carboxylic acid and its derivatives. Initial results suggest that certain analogs exhibit significant antitumor activity in cellular models by inhibiting key signaling pathways involved in cancer cell proliferation and survival. Additionally, animal studies have shown promising results regarding their ability to modulate inflammatory responses without causing notable side effects. These findings highlight the compound's potential as a therapeutic agent for conditions such as cancer and autoimmune disorders.

The synthesis of 3'-(Benzyloxy)[1,1'-biphenyl]-3-carboxylic acid presents an interesting challenge due to its complex aromatic structure. Traditional synthetic routes involve multi-step sequences that require careful control of reaction conditions to avoid unwanted side products. However, recent advances in catalytic methods have enabled more efficient synthetic pathways, reducing both reaction times and waste generation. These improvements are crucial for scaling up production while maintaining high purity standards required for pharmaceutical applications.

The future prospects for 3'-(Benzyloxy)[1,1'-biphenyl]-3-carboxylic acid are promising, with ongoing research focused on expanding its therapeutic applications. Exploration into its role as a scaffold for antiviral agents has begun, with early studies suggesting its potential against certain viral proteases. Furthermore, investigations into its effects on central nervous system (CNS) targets are underway, opening new avenues for treating neurological disorders such as Alzheimer's disease and Parkinson's disease.

In conclusion,3'-(Benzyloxy)[1,1'-biphenyl]-3-carboxylic acid (CAS No. 893736-29-3) represents a valuable asset in the chemical biology toolkit due to its unique structural features and versatile biological activities. Its biphenyl core combined with functional groups such as benzyloxy and carboxylic acid provides an excellent platform for designing novel therapeutic agents targeting various human diseases. As research continues to uncover new applications and synthetic strategies for this compound,its significance in drug discovery is expected to grow significantly over the coming years.